Cas no 1822593-83-8 (2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid)

2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid structure

1822593-83-8 structure

Product Name:2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid

CAS No:1822593-83-8

Molecular Formula:C₉H₁₅NO₂

Molecular Weight:169.220902681351

CID:5973688

PubChem ID:57090664

2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid Properties

Names and Identifiers

- 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid
- SCHEMBL5988117
- EN300-7932507
- 1822593-83-8
- InChIKey： GNOLHJDXSYSJCA-UHFFFAOYSA-N
- Inchi： 1S/C9H15NO2/c10-7(8(11)12)9-3-1-6(5-9)2-4-9/h6-7H,1-5,10H2,(H,11,12)
- SMILES： OC(C(C12CCC(CC1)C2)N)=O

Computed Properties

Exact Mass: 169.110278721g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 169.110278721g/mol
Heavy Atom Count: 12
Complexity: 207
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.3
Topological Polar Surface Area: 63.3Å²

2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-7932507-0.05g	2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid	1822593-83-8	95%	0.05g	$1247.0	2024-05-22

2-Amino-2-{bicyclo[2.2.1]heptan-1-yl}acetic acid Related Literature

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2. Conferences and meetings

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8. Front cover

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